Lipophilicity Advantage vs. Des-Ethyl Analog
The 5-ethyl substitution increases the computed lipophilicity by nearly one log unit. (1-Benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol has a PubChem-computed XLogP3 of 1.3, compared to XLogP3 = 0.4 for the des-ethyl analog (1-benzyl-1H-1,2,3-triazol-4-yl)methanol (BTM, CAS 28798-81-4) [1][2]. This ΔXLogP3 of +0.9 indicates substantially greater partitioning into organic phases, which can enhance membrane permeability and hydrophobic protein binding in derived bioactive molecules [3].
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.3 |
| Comparator Or Baseline | Des-ethyl analog (BTM, CAS 28798-81-4): XLogP3 = 0.4 |
| Quantified Difference | ΔXLogP3 = +0.9 (225% increase) |
| Conditions | PubChem XLogP3 3.0 algorithm, computed 2025 |
Why This Matters
For medicinal chemistry programs optimizing lead compounds for CNS penetration or intracellular target engagement, this logP difference can be the deciding factor in selecting the correct building block at the hit-to-lead stage.
- [1] PubChem Compound Summary for CID 53232233, (1-benzyl-5-ethyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
- [2] PubChem Compound Summary for CID 11651290, (1-benzyl-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information, 2025. View Source
- [3] Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. Finna.fi / Åbo Akademi University Library. View Source
